2-(3-butyl-6-morpholin-4-yl-4-oxoquinazolin-2-yl)sulfanyl-N-cyclohexylacetamide

• IUPAC Name: 2-(3-butyl-6-morpholin-4-yl-4-oxoquinazolin-2-yl)sulfanyl-N-cyclohexylacetamide
• InChI: InChI=1S/C24H34N4O3S/c1-2-3-11-28-23(30)20-16-19(27-12-14-31-15-13-27)9-10-21(20)26-24(28)32-17-22(29)25-18-7-5-4-6-8-18/h9-10,16,18H,2-8,11-15,17H2,1H3,(H,25,29)
• InChI Key: YHJXMMMQRAPCSR-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C(=O)C2=C(C=CC(=C2)N3CCOCC3)N=C1SCC(=O)NC4CCCCC4
• Molecular Formula: C24H34N4O3S
• Molecular Weight: 458.6 g/mol

Description

2-(3-butyl-6-morpholin-4-yl-4-oxoquinazolin-2-yl)sulfanyl-N-cyclohexylacetamide is a chemical compound that has gained significant attention in the field of scientific research. This compound is known for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurological disorders.

Scientific Research Applications

Synthesis and Characterization

• Novel Synthetic Routes : Research has developed convenient synthetic methodologies for creating complex heterocyclic compounds, including tetrahydro[1,3]oxazinothieno[2,3-c]isoquinolines and their derivatives, showcasing the potential for generating a vast array of structurally diverse molecules for further pharmacological evaluation (Zaki, Radwan, & El-Dean, 2017).
• Advanced Structural Derivatives : The synthesis of substituted benzoquinazolinones demonstrates the versatility of these compounds in generating new molecules with potential bioactivity, highlighting their significance in medicinal chemistry (Nowak et al., 2015).

Pharmacological Potential

• Anticancer Properties : Some derivatives of quinazolinones have been identified with significant anticancer activity, underscoring the importance of these compounds in the development of new therapeutic agents (Nowak et al., 2015).
• Antimicrobial and Antituberculosis Activity : The synthesis and evaluation of heteroarylthioquinoline derivatives have shown promising in vitro activity against Mycobacterium tuberculosis, presenting a potential pathway for developing new antituberculosis agents (Chitra et al., 2011).

Materials Science Applications

• Photoelectric Conversion in Dye-Sensitized Solar Cells : The co-sensitization of near-IR absorbing cyanine dyes to improve the photoelectric conversion efficiency of dye-sensitized solar cells illustrates the application of these compounds in renewable energy technologies (Wu et al., 2009).

Structural and Functional Aspects

• Structural Analysis and Properties : Studies on salt and inclusion compounds of amide-containing isoquinoline derivatives provide insights into the structural aspects and potential functional properties of these compounds, offering a foundation for further exploration in materials science and pharmaceutical development (Karmakar, Sarma, & Baruah, 2007).